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Compound of Interest

Compound Name: PTB7-Th

Cat. No.: B13395056

Get Quote

An In-depth Technical Guide on the Material Safety of PTB7-Th

This guide provides a comprehensive overview of the material safety information for PTB7-Th
(also known as PCE10 or PBDTTT-EFT), a high-purity donor polymer used in organic

photovoltaic (OPV) research. The information presented is primarily derived from the Material

Safety Data Sheet (MSDS) and is intended for researchers, scientists, and professionals in

drug development and related fields.

Substance Identification and Properties
PTB7-Th is a polymer with the chemical formula (C49H57S6O2F)n.[1] It is recognized for its

potential in achieving high-efficiency and stable organic solar cells.[2]
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Identifier Value

Product Name PTB7-Th (PCE10)[1]

Synonyms PBDTTT-EFT, PCE-10[1]

CAS Number 1469791-66-9[1][2]

Chemical Formula (C49H57S6O2F)n[1]

Physical and Chemical Properties Data

Physical State Solid: Powder/Fibres[1]

Color Dark Brown[1]

Odor Not known[1]

Solubility in Water Not known[1]

Solubility in Other Solvents Soluble in chloroform and chlorobenzene.[3][4]

Melting/Freezing Point Not known[1]

Boiling Point and Range Not known[1]

Flammability Not known[1]

Flash Point Not known[1]

Auto-ignition Temperature Not known[1]

Decomposition Temperature Not known[1]

Hazard Identification and Classification
According to the available safety data sheet, PTB7-Th is not classified as a hazardous

substance or mixture under Regulation (EC) No. 1272/2008.[1] Consequently, it does not

require labeling in accordance with EC directives or respective national laws.[1] The substance

is not considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent and very

bioaccumulative (vPvB) at levels of 0.1% or higher.[1]
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Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial for maintaining the integrity of the material

and ensuring laboratory safety.

Procedure Recommendation

Safe Handling

Avoid inhalation, ingestion, and contact with skin

and eyes. Use in a well-ventilated area. Wash

hands after handling.[1]

Storage Conditions

Store in a well-ventilated place with the

container tightly closed. The product is air and

light sensitive and should be stored in the dark.

Handle and store under an inert gas.[1]

Storage Temperature Ambient[1]

Incompatible Materials None known[1]

Personal Protective Equipment (PPE) Specification

Hand Protection

Handle with gloves that satisfy the specifications

of Regulation (EU) 2016/425 and standard EN

374.[1]

Body Protection

Choose body protection based on the type,

concentration, and amount of dangerous

substances, and the specific workplace.[1]

Respiratory Protection Not necessary under normal circumstances.[1]

Engineering Controls

Ensure adequate ventilation and/or exhaust. A

washing facility for eye and skin cleaning should

be available.[1]

First-Aid and Emergency Procedures
In case of exposure, the following first-aid measures should be taken.
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Exposure Route First-Aid Measures

Inhalation
Remove the person to fresh air and keep them

comfortable for breathing.[1]

Skin Contact Rinse skin with water.[3]

Eye Contact Rinse eyes with water.[3]

Ingestion
Seek medical attention. Do not induce vomiting.

[5]

In the event of a fire, use extinguishing media appropriate for the surrounding fire.[1]

Firefighters should wear complete protective clothing, including a self-contained breathing

apparatus.[3] For spills, sweep up the substance while avoiding dust formation and dispose of

the contents in accordance with local, state, or national legislation.[1]

Experimental Protocols and Methodologies
Material Safety Data Sheets do not typically include detailed experimental protocols. The

primary purpose of an MSDS is to provide information on the safe handling, storage, and

disposal of a chemical substance. For experimental protocols involving PTB7-Th, researchers

should consult peer-reviewed scientific literature and established laboratory procedures for

organic electronics and photovoltaic device fabrication.

Visualizing Emergency Response: Exposure
Workflow
The following diagram illustrates a logical workflow for responding to an accidental exposure to

PTB7-Th in a laboratory setting.
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Exposure Event

Immediate Actions

First-Aid Measures

Follow-Up

Accidental Exposure to PTB7-Th Occurs

Assess the Nature of Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

Remove from Exposure Source

Remove Contaminated PPE

Move to Fresh Air

Inhalation

Rinse Skin with Water

Skin Contact

Rinse Eyes with Water

Eye Contact

Seek Immediate Medical Attention

Ingestion

Seek Medical Advice if Symptoms Persist

Report Incident to Lab Supervisor

Document the Exposure Event

Click to download full resolution via product page

Caption: Workflow for handling accidental exposure to PTB7-Th.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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